Cas no 2167699-65-0 (3-(oxan-3-yl)methylpiperidin-3-ol)

• Product Name: 3-(oxan-3-yl)methylpiperidin-3-ol
• CAS No: 2167699-65-0
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5834874
• PubChem ID: 165653438
• Update Time: 2025-05-24

3-(oxan-3-yl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(oxan-3-yl)methylpiperidin-3-ol
• 3-[(oxan-3-yl)methyl]piperidin-3-ol
• EN300-1846380
• 2167699-65-0

• Inchi： 1S/C11H21NO2/c13-11(4-2-5-12-9-11)7-10-3-1-6-14-8-10/h10,12-13H,1-9H2
• InChI Key： JHJIVMGDPDQXTG-UHFFFAOYSA-N
• SMILES： OC1(CNCCC1)CC1COCCC1

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-(oxan-3-yl)methylpiperidin-3-ol

3-(oxan-3-yl)methylpiperidin-3-ol (CAS No. 2167699-65-0): A Comprehensive Overview

3-(oxan-3-yl)methylpiperidin-3-ol, also known by its CAS number 2167699-65-0, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with an oxane (tetrahydropyran) moiety. The methyl group attached to the oxane ring further enhances its structural complexity, making it a subject of interest for researchers exploring novel chemical entities and their potential applications.

The synthesis of 3-(oxan-3-yl)methylpiperidin-3-ol involves a series of intricate chemical reactions, often utilizing advanced techniques such as ring-opening polymerization and subsequent functionalization. Recent studies have highlighted the importance of stereochemistry in this compound, particularly in its enantiomeric forms. Researchers have demonstrated that the stereochemical configuration of the compound significantly influences its pharmacokinetic properties, making it a promising candidate for drug development.

One of the most notable applications of 3-(oxan-3-yl)methylpiperidin-3-ol is in the field of medicinal chemistry. The compound has been investigated as a potential lead molecule for the development of novel therapeutics targeting various diseases, including neurodegenerative disorders and inflammatory conditions. Its ability to modulate key cellular pathways, such as the Nrf2/Keap1 pathway, has been extensively studied in recent clinical trials.

Moreover, 3-(oxan-3-yl)methylpiperidin-3-ol has shown remarkable bioavailability when administered orally, a critical factor for drug candidates. This attribute has been attributed to its unique structural features, which enhance its solubility and stability in physiological conditions. Recent advancements in nanotechnology have further enabled the formulation of this compound into targeted drug delivery systems, thereby improving its efficacy and reducing potential side effects.

In addition to its therapeutic potential, 3-(oxan-3-yl)methylpiperidin-3ol has also found applications in materials science. Its ability to form self-assembled monolayers has made it a valuable component in the development of advanced materials for electronic devices and sensors. Researchers have exploited its amphiphilic nature to create surface coatings with enhanced mechanical and electronic properties.

The environmental impact of 3-(oxan-3yl)methylpiperidin - 3 - ol has also been a topic of recent research. Studies have shown that the compound exhibits biodegradability under specific environmental conditions, making it a more sustainable option compared to traditional organic compounds. This aspect is particularly relevant in the context of increasing global concerns over chemical pollution and environmental sustainability.

In conclusion, 3-(oxan - 3 - yl ) methyl piperidin - 3 - ol ( CAS No . 2167699 - 65 - 0 ) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with its promising pharmacological properties, positions it as a key player in future advancements in medicine and materials science. As research continues to uncover new insights into its potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.